stegobinone
stegobinone
Brand Name:
Vulcanchem
CAS No.:
110996-50-4
VCID:
VC0024926
InChI:
InChI=1S/C13H20O3/c1-6-11(14)8(3)13-9(4)12(15)7(2)10(5)16-13/h7-8,10H,6H2,1-5H3
SMILES:
CCC(=O)C(C)C1=C(C(=O)C(C(O1)C)C)C
Molecular Formula:
C13H20O3
Molecular Weight:
224.3 g/mol
stegobinone
CAS No.: 110996-50-4
Main Products
VCID: VC0024926
Molecular Formula: C13H20O3
Molecular Weight: 224.3 g/mol
| CAS No. | 110996-50-4 |
|---|---|
| Product Name | stegobinone |
| Molecular Formula | C13H20O3 |
| Molecular Weight | 224.3 g/mol |
| IUPAC Name | 2,3,5-trimethyl-6-(3-oxopentan-2-yl)-2,3-dihydropyran-4-one |
| Standard InChI | InChI=1S/C13H20O3/c1-6-11(14)8(3)13-9(4)12(15)7(2)10(5)16-13/h7-8,10H,6H2,1-5H3 |
| Standard InChIKey | AZAKUWBBRWFVEW-UHFFFAOYSA-N |
| SMILES | CCC(=O)C(C)C1=C(C(=O)C(C(O1)C)C)C |
| Canonical SMILES | CCC(=O)C(C)C1=C(C(=O)C(C(O1)C)C)C |
| Synonyms | stegobinone stegobinone, (2S-(2alpha,3alpha,6(S*)))-isome |
| PubChem Compound | 194878 |
| Last Modified | Nov 11 2021 |
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